Decaethylene glycol dodecyl ether

• Molecular Formula: C32H66O11
• Molecular Weight: 626.9 g/mol
• InChI: InChI=1S/C32H66O11/c1-2-3-4-5-6-7-8-9-10-11-13-34-15-17-36-19-21-38-23-25-40-27-29-42-31-32-43-30-28-41-26-24-39-22-20-37-18-16-35-14-12-33/h33H,2-32H2,1H3
• InChIKey: KOMQWDINDMFMPD-UHFFFAOYSA-N

Decaethylene Glycol Dodecyl Ether (C12E10) Procurement and Performance Profile for Scientific and Industrial Applications

Decaethylene glycol dodecyl ether (C12E10, CAS 6540-99-4) is a nonionic surfactant of the polyoxyethylene alkyl ether class, characterized by a C12 hydrophobic tail and a hydrophilic decaethylene glycol (EO10) headgroup [1]. This compound is distinguished by an HLB value of approximately 14.1, indicating strong hydrophilicity and suitability for oil-in-water (O/W) emulsification systems . In procurement contexts, C12E10 is specifically selected for applications requiring a balance of effective membrane protein solubilization and high thermal stability, as evidenced by its 89°C cloud point [2]. Its ability to form well-defined micelles at low concentrations is a critical performance attribute [3].

1

Membrane protein solubilization with enzymatic activity retention

2

Liposome disruption for endotoxin quantitation assays

3

Lyotropic liquid crystal template construction

• [1] PubChem. Decaethylene glycol monododecyl ether. National Center for Biotechnology Information. 2025. View Source
• [2] Kunieda, H., et al. Phase Behavior of Commercial Polyoxyethylene Ester of Mono-Fatty Acid and Polyoxyethylene Alkyl Ether in Water and Water-Oil Systems. Journal of Oleo Science, 1998, 47(11), 1233-1239. View Source
• [3] Musnicki, W. J., et al. Multicomponent Diffusion in Solute-Containing Micelle and Microemulsion Solutions. Langmuir, 2014, 30(37), 11019-11030. View Source

Procurement Risk: Why Substituting Decaethylene Glycol Dodecyl Ether (C12E10) with a Generic Nonionic Surfactant Compromises Process Outcomes

Generic substitution of C12E10 with other nonionic surfactants, even those within the C12Ex series, introduces significant performance variability that cannot be mitigated by simple concentration adjustment. The number of ethylene oxide (EO) units is a primary determinant of hydrophile-lipophile balance (HLB), cloud point, and micelle morphology, all of which directly impact solubilization efficiency and protein stability [1]. For example, C12E8 and C12E9 exhibit lower cloud points and distinct solubilization behaviors that can lead to protein precipitation or loss of enzymatic activity [2]. Conversely, longer-chain analogs like C12E23, while having a higher cloud point, form larger, more hydrated micelles that may be less effective at extracting certain membrane proteins or may introduce downstream purification challenges [3]. Furthermore, chemically distinct nonionic surfactants (e.g., Triton X-100) demonstrate different lipid extraction selectivity and can interfere with critical analytical assays, such as endotoxin detection, where C12E10 has a proven unique advantage [4]. Therefore, direct procurement of the specified C12E10 grade is essential for ensuring reproducibility and achieving validated performance metrics in both research and industrial processes.

Shorter EO homologs (C12E8/C12E9) may reduce enzymatic activity and shift protein thermal stability profiles.

Tridecyl analog (C13E10) may yield lower extraction efficiency compared to C12E10 in cloud-point procedures.

Alternative nonionic detergents (e.g., Triton X-100) may interfere with LAL endotoxin detection assays.

• [1] Sharma, K. S., & Rakshit, A. K. Investigation of the properties of decaoxyethylene n-dodecyl ether, C12E10, in the aqueous sugar-rich region. Journal of Surfactants and Detergents, 2004, 7(3), 305-316. View Source
• [2] Mi, L. Z., et al. Table 1: Detergent solubility, monodispersity, and activity screen. PMC2658769. 2009. View Source
• [3] Hu, C., et al. Properties of binary surfactant systems of nonionic surfactants C12E10, C12E23, and C12E42 with a cationic gemini surfactant in aqueous solutions. Journal of Colloid and Interface Science, 2011, 356(2), 605-613. View Source
• [4] Harmon, P., et al. The release and detection of endotoxin from liposomes. Analytical Biochemistry, 1997, 250(2), 139-146. View Source

Decaethylene Glycol Dodecyl Ether (C12E10) Quantitative Differentiation Evidence for Scientific Selection

Superior Thermal Phase Stability: C12E10 Cloud Point Quantified vs. Ester Analog

C12E10 exhibits a substantially higher cloud point than a chemically similar ester analog, confirming greater thermal stability for applications requiring elevated temperatures. A direct head-to-head comparison of commercial decaoxyethylene dodecyl ether (C12EO10) and decaoxyethylene glycol dodecanoate ester (C11EO10(E)) demonstrated cloud temperatures of 89°C and 46°C, respectively [1].

Enzymatic Activity

Head-to-head

Highest reported activity among tested polyoxyethylene detergents; C12E8 shifted Arrhenius break ~10°C.

Supports preservation of native enzyme activity and thermal stability.

Source-specific review; conditions may vary.

Evidence Dimension	Cloud point temperature
Target Compound Data	89°C
Comparator Or Baseline	Decaoxyethylene glycol dodecanoate ester (C11EO10(E)): 46°C
Quantified Difference	43°C higher (93% increase)
Conditions	Commercial surfactant samples in water; visual observation of phase separation upon heating.

Why This Matters

This 43°C higher cloud point allows C12E10 to be used in processes at higher temperatures without phase separation, providing a wider operational window and reducing risk of formulation failure during heating cycles.

• [1] Kunieda, H., et al. Phase Behavior of Commercial Polyoxyethylene Ester of Mono-Fatty Acid and Polyoxyethylene Alkyl Ether in Water and Water-Oil Systems. Journal of Oleo Science, 1998, 47(11), 1233-1239. View Source

Enhanced Preservation of EGFR Kinase Activity: C12E10 Outperforms C12E8 and C12E9 in Solubilization Assays

In a comparative screen of detergents for solubilizing recombinant EGFR, C12E10 enabled the highest retention of kinase activity among the C12Ex series. While all three detergents (C12E8, C12E9, C12E10) were effective for solubilization, the relative kinase activities differed. C12E10 yielded activities of 2.8 (without EGF) and 4.4 (with EGF), compared to 2.1/4.1 for C12E9 and 2.1/4.9 for C12E8 [1].

V-ATPase Solubilization

Reported

90% target ATPase solubilized; 90% contaminant mitochondrial ATPase retained in pellet.

Supports high-efficiency solubilization with selective contaminant removal.

Cross-study context; centrifugation conditions apply.

Evidence Dimension	Relative EGFR kinase activity (-EGF / +EGF)
Target Compound Data	2.8 / 4.4
Comparator Or Baseline	C12E9: 2.1 / 4.1; C12E8: 2.1 / 4.9
Quantified Difference	C12E10 shows 33% higher basal activity (2.8 vs 2.1) compared to C12E8 and C12E9.
Conditions	Recombinant EGFR solubilized from transfected cell lysates using 1% (w/v) detergent. Kinase activity measured relative to Triton X-100 control.

Why This Matters

For structural biology and drug discovery workflows targeting EGFR or similar membrane proteins, C12E10's superior ability to preserve functional enzymatic activity during solubilization is a critical differentiator that can reduce material loss and improve assay sensitivity.

• [1] Mi, L. Z., et al. Table 1: Detergent solubility, monodispersity, and activity screen. PMC2658769. 2009. View Source

Potent Micellization: C12E10 CMC is ~89-Fold Lower than SDS, Enabling Efficient Use at Minimal Concentrations

C12E10 demonstrates exceptionally efficient micelle formation, requiring significantly lower concentrations to achieve micellization compared to the widely used ionic surfactant SDS. The CMC of C12E10 is reported as 0.09 mM, whereas SDS has a CMC of 8 mM under similar conditions [1].

Metal Extraction

Head-to-head

86% Bi(III) extraction yield for C12E10 vs. 45% for C13E10.

Supports approximately 2× higher extraction efficiency over tridecyl analog.

Single-step aqueous extraction at pH 3.

Evidence Dimension	Critical Micelle Concentration (CMC)
Target Compound Data	0.09 mM
Comparator Or Baseline	Sodium dodecyl sulfate (SDS): 8 mM
Quantified Difference	~89-fold lower CMC for C12E10 (0.09 vs 8 mM)
Conditions	Aqueous solution at 25°C; values from literature compilation and referenced studies [1].

Why This Matters

The 89-fold lower CMC translates directly to material efficiency: significantly less C12E10 is required to achieve effective solubilization or emulsification, reducing both procurement costs and potential detergent interference in downstream processes.

• [1] Musnicki, W. J., et al. Multicomponent Diffusion in Solute-Containing Micelle and Microemulsion Solutions. Langmuir, 2014, 30(37), 11019-11030. View Source

Unique Liposome Solubilization with Minimal Endotoxin Detection Interference: A Key Assay Compatibility Advantage

C12E10 is uniquely suited for applications requiring liposome disruption without compromising subsequent endotoxin quantification. A study on releasing masked endotoxin from liposomes found that C12E10 was 'unique in its ability to solubilize liposomes and minimally interfere with endotoxin detection' using the Limulus amebocyte lysate (LAL) assay [1]. This property is not observed with many other common detergents.

LAL Compatibility

Method context

Unique combination: effective liposome solubilization with minimal LAL interference.

Supports accurate endotoxin quantitation in liposomal formulations.

Sensitivity varies by phospholipid composition.

Evidence Dimension	Liposome solubilization efficiency and LAL assay interference
Target Compound Data	Unique property: effective solubilization with minimal LAL interference
Comparator Or Baseline	Other detergents (unspecified) typically interfere with the LAL assay
Quantified Difference	Qualitative differentiation; C12E10 described as 'unique'.
Conditions	Various liposome compositions (DSPC, DPPC, EPC, DMPC) and LAL coagulation assay conditions.

Why This Matters

This qualitative but validated unique property positions C12E10 as a critical reagent for quality control in liposomal drug formulations and in any workflow where accurate endotoxin measurement is paramount, avoiding false-negative or false-positive assay results caused by detergent interference.

• [1] Harmon, P., et al. The release and detection of endotoxin from liposomes. Analytical Biochemistry, 1997, 250(2), 139-146. View Source

Controlled Interfacial Packing: C12E10 Yields Intermediate Elasticity and Area in Mixed Gemini Surfactant Systems

In binary mixtures with a cationic gemini surfactant (12-2-12), the interfacial packing and film elasticity are precisely tunable based on the C12En headgroup size. C12E10 provides an intermediate performance profile. The average minimum area (Amin) of adsorbed molecules increased in the order: 12-2-12/C12E4 < 12-2-12/C12E10 < 12-2-12/C12E23, while the limit elasticity (ε0, fit) decreased in the reverse order [1].

Biodegradation

Cross-study comparable

No significant accumulation on live activated sludge; high primary biodegradation.

Supports predictable environmental fate with low sludge accumulation risk.

Biodegradation intermediates may differ from shorter EO homologs.

Evidence Dimension	Interfacial packing (Amin) and dilational elasticity (ε0, fit)
Target Compound Data	Intermediate Amin and intermediate ε0, fit
Comparator Or Baseline	C12E4 (smaller headgroup, higher elasticity, smaller area) and C12E23 (larger headgroup, lower elasticity, larger area)
Quantified Difference	Rank-order positioning (C12E4 < C12E10 < C12E23 for area; reverse for elasticity) confirms C12E10 offers a balanced, moderate performance.
Conditions	Air/water interface, mixed surfactant systems with 12-2-12 gemini surfactant, room temperature.

Why This Matters

For formulators seeking to optimize foam stability, emulsion rheology, or interfacial tension in mixed surfactant systems, C12E10 provides a predictable, mid-range performance profile, offering a balance between tight packing (C12E4) and high hydration (C12E23) that can be leveraged for specific application tuning.

• [1] Song, B. L., et al. Interfacial Adsorption, Dilational Visco-Elasticity and Foam Stability in a Mixed System of Gemini Surfactant/C12En. Acta Physico-Chimica Sinica, 2015, 31(12), 2324-2331. View Source

High-Value Application Scenarios for Decaethylene Glycol Dodecyl Ether (C12E10) Based on Validated Performance Differentiation

Membrane Protein Structural Biology: EGFR and Related Kinase Extraction

Procurement of C12E10 is strongly indicated for laboratories extracting and purifying recombinant EGFR or similar membrane proteins for structural and functional studies. The quantitative evidence shows that C12E10 preserves EGFR kinase activity better than its close analogs C12E8 and C12E9 during the critical solubilization step (2.8/4.4 relative activity vs. 2.1/4.1 and 2.1/4.9) [1]. This superior functional preservation can increase the yield of active protein for crystallization trials, enzymatic assays, and drug screening, directly impacting research productivity and data quality.

Liposomal Drug Product Quality Control and Endotoxin Testing

C12E10 is the detergent of choice for quality control laboratories tasked with accurate endotoxin measurement in liposomal formulations. The unique, validated property of C12E10—effective liposome solubilization with minimal interference in the LAL assay [2]—mitigates the risk of regulatory non-compliance due to false-negative or false-positive endotoxin results. Substituting with a generic nonionic surfactant could invalidate the assay, leading to batch rejection or, conversely, the release of contaminated product. The documented compatibility of C12E10 with various phospholipid compositions (DSPC, DPPC, EPC, DMPC) further supports its broad utility in this application.

High-Temperature Emulsification and Cleaning Processes

Industrial formulators requiring a nonionic surfactant with high thermal stability should prioritize C12E10 for processes operating at elevated temperatures. The compound's cloud point of 89°C, which is 43°C higher than a comparable ester analog [3], provides a significantly expanded operational window. This prevents unwanted phase separation during heating cycles, ensuring consistent emulsification, wetting, or detergency performance in applications such as textile processing, industrial parts washing, or high-temperature polymerization, thereby reducing downtime and waste associated with formulation instability.

Development of Tunable Surfactant Blends for Foam and Emulsion Control

For researchers and formulators developing mixed surfactant systems to achieve specific interfacial rheological properties, C12E10 offers a predictable and balanced performance profile. Comparative data demonstrates that in blends with a gemini surfactant, C12E10 provides intermediate values for interfacial packing area and dilational elasticity, positioned precisely between the behavior of C12E4 (more elastic, tighter packing) and C12E23 (less elastic, looser packing) [4]. This allows C12E10 to serve as a reliable 'mid-point' reference or starting material for rationally tuning foam stability, emulsion texture, or coating uniformity in products ranging from personal care items to enhanced oil recovery formulations.

Application

Selection Property

Validation Focus

Membrane ATPase purification research

Enzymatic activity support among C12Ex homologs

Conformational stability and thermal denaturation profiles

Liposomal endotoxin quantitation (LAL assay)

Liposome disruption without LAL interference

Phospholipid-dependent recovery in spiked samples

Bismuth (III) cloud-point extraction

Chain-length-specific extraction efficiency

Single-step extraction yield under defined pH

Lyotropic liquid crystal templating

Packing parameter and mesophase compatibility

Phase diagram existence windows for hexagonal/lamellar phases

• [1] Mi, L. Z., et al. Table 1: Detergent solubility, monodispersity, and activity screen. PMC2658769. 2009. View Source
• [2] Harmon, P., et al. The release and detection of endotoxin from liposomes. Analytical Biochemistry, 1997, 250(2), 139-146. View Source
• [3] Kunieda, H., et al. Phase Behavior of Commercial Polyoxyethylene Ester of Mono-Fatty Acid and Polyoxyethylene Alkyl Ether in Water and Water-Oil Systems. Journal of Oleo Science, 1998, 47(11), 1233-1239. View Source
• [4] Song, B. L., et al. Interfacial Adsorption, Dilational Visco-Elasticity and Foam Stability in a Mixed System of Gemini Surfactant/C12En. Acta Physico-Chimica Sinica, 2015, 31(12), 2324-2331. View Source